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Compound of Interest

Compound Name: sec-Butylcyclohexane

Cat. No.: B1581254

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sec-butylcyclohexane (s-BCH) is a non-polar, aliphatic hydrocarbon solvent with properties
that position it as a potential green alternative to conventional aromatic solvents like toluene
and other cycloalkanes such as cyclohexane.[1][2] Its high boiling point, low reactivity, and
favorable safety profile make it an attractive medium for a variety of organic reactions,
particularly in the pharmaceutical and fine chemical industries where there is a strong
emphasis on sustainable and safer manufacturing processes.[3] This document provides an
overview of the properties of sec-butylcyclohexane and offers detailed, albeit illustrative,
protocols for its use in common organic reactions where it could serve as a viable substitute for
less desirable solvents.

Physicochemical and Safety Data

Sec-butylcyclohexane is a colorless liquid that is stable under typical industrial conditions.[1]
Its physical and safety properties are summarized in the tables below, with comparative data
for other common non-polar solvents.

Table 1: Physicochemical Properties of sec-Butylcyclohexane and Other Solvents

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1581254?utm_src=pdf-interest
https://www.benchchem.com/product/b1581254?utm_src=pdf-body
https://www.lookchem.com/casno7058-01-7.html
https://fiveable.me/key-terms/organic-chem/sec-butyl
https://pubchem.ncbi.nlm.nih.gov/compound/sec-Butylcyclohexane
https://www.benchchem.com/product/b1581254?utm_src=pdf-body
https://www.benchchem.com/product/b1581254?utm_src=pdf-body
https://www.lookchem.com/casno7058-01-7.html
https://www.benchchem.com/product/b1581254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

sec-
Property Toluene Cyclohexane
Butylcyclohexane
CAS Number 7058-01-7[1] 108-88-3 110-82-7
Molecular Formula C1oH20[1] C7Hs CeHa2
Molecular Weight (
140.27[1] 92.14 84.16
g/mol)
Boiling Point (°C) 171-179[1] 111 81
Melting Point (°C) -84.3 (estimate)[1] -95 6.5
Density (g/cm?3 at
~0.813[1] 0.867 0.779
20°C)
Flash Point (°C) 48.2[1] 4 -20
Vapor Pressure
1.28[1] 28.4 97.6
(mmHg at 25°C)
Solubility in Water Insoluble[1] Insoluble Insoluble
Table 2: Health and Safety Information
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Hazard Information

sec-
Butylcyclohexane

Toluene

Cyclohexane

GHS Classification

Not Classified[1]

Flammable Liquid 2,
Skin Irrit. 2, Repr. 2,
STOT SE 3, STOT RE
2, Asp. Tox. 1

Flammable Liquid 2,
Skin Irrit. 2, STOT SE
3,Asp. Tox. 1

Primary Hazards

May cause skin and
eye irritation; potential
for anesthetic effects
(drowsiness,
dizziness) with

overexposure.[1]

Flammable, skin/eye
irritant, reproductive
toxicity, organ toxicity,

aspiration hazard.

Highly flammable,
skin/eye irritant,
aspiration hazard,
may cause

drowsiness.

Regulatory Notes

Not listed as a
Hazardous Air
Pollutant (HAP).

Listed as a HAP.

Potential Applications in Organic Synthesis

Due to its non-polar nature and high boiling point, sec-butylcyclohexane is a theoretical

candidate for reactions that require elevated temperatures and a non-coordinating, inert

medium. While specific literature examples are scarce, it can be considered as a direct

replacement for solvents like toluene in a variety of transformations.

Logical Framework for Solvent Selection

The decision to use sec-butylcyclohexane can be guided by a logical assessment of its

properties against the requirements of a given reaction.
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Caption: A decision-making flowchart for considering sec-butylcyclohexane as a reaction

solvent.

lllustrative Experimental Protocols

Disclaimer: The following protocols are provided as illustrative examples. Specific reaction
conditions (catalyst loading, temperature, reaction time) may require optimization as there is
limited published data on the performance of sec-butylcyclohexane in these specific

transformations.
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Palladium-Catalyzed Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for forming C-C bonds. Non-polar, high-boiling
solvents are often used.
Reaction Scheme: Ar-X + R-B(OH)z --(Pd Catalyst, Base)--> Ar-R

Protocol:

o Reaction Setup: To a dry, inert-atmosphere (Argon or Nitrogen) reaction vessel, add the aryl
halide (1.0 equiv), boronic acid (1.2 equiv), palladium catalyst (e.g., Pd(PPhs)s, 0.02 equiv),
and base (e.g., K2COs, 2.0 equiv).

o Solvent Addition: Add a sufficient volume of sec-butylcyclohexane to achieve a desired
concentration (e.g., 0.1 M with respect to the aryl halide).

e Reaction Execution: Heat the mixture to the desired temperature (e.g., 100-120 °C) with
vigorous stirring.

e Monitoring: Monitor the reaction progress by an appropriate technique (TLC, GC-MS, or LC-
MS).

o Workup: Upon completion, cool the reaction to room temperature. Dilute with a suitable
organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer
over anhydrous Na2SOas, filter, and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography.

Buchwald-Hartwig Amination

This reaction is a versatile method for forming C-N bonds, often requiring a non-polar solvent
and elevated temperatures.

Reaction Scheme: Ar-X + Rz2NH --(Pd Catalyst, Ligand, Base)--> Ar-NR:z

Protocol:
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e Reaction Setup: In a glovebox or under an inert atmosphere, charge a reaction vessel with
the palladium precatalyst (e.g., Pdz(dba)s, 0.01 equiv), ligand (e.g., XPhos, 0.03 equiv), and
base (e.g., NaOt-Bu, 1.4 equiv).

o Reagent Addition: Add the aryl halide (1.0 equiv) and the amine (1.2 equiv) to the vessel.
e Solvent Addition: Add sec-butylcyclohexane to the desired concentration.

o Reaction Execution: Seal the vessel and heat the mixture to the target temperature (e.g., 90-
110 °C) with stirring.

e Monitoring: Track the consumption of starting materials via GC-MS or LC-MS.

o Workup: After cooling, quench the reaction carefully with saturated aqueous NHaCl. Extract
the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers,
wash with brine, dry, and concentrate.

 Purification: Purify the resulting crude material via silica gel chromatography.

Workflow Diagram for a Typical Cross-Coupling
Reaction
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Caption: General experimental workflow for a cross-coupling reaction using sec-
butylcyclohexane.

Conclusion

Sec-butylcyclohexane presents itself as a promising, greener alternative to conventional non-
polar aromatic solvents. Its high boiling point is suitable for reactions requiring elevated
temperatures, and its favorable safety and environmental profile aligns with the principles of
green chemistry. While specific, documented applications in the academic or patent literature
are not widespread, its properties strongly suggest its utility as a substitute for solvents like
toluene in a range of organic transformations. The protocols provided here serve as a starting
point for researchers looking to explore the use of sec-butylcyclohexane in their synthetic
endeavors, with the understanding that optimization will be key to achieving desired reaction
outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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